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Compound of Interest

Compound Name: Ceftriaxone sodium salt

Cat. No.: B15125923 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of

ceftriaxone sodium salt in various solvents. The information presented herein is critical for

researchers and professionals involved in the formulation, development, and analytical

characterization of this widely used third-generation cephalosporin antibiotic.

Core Solubility Data
The solubility of ceftriaxone sodium salt is highly dependent on the solvent system and the

specific form of the salt, with the hemiheptahydrate being a common form. The following tables

summarize the available quantitative and qualitative solubility data.

Quantitative Solubility Data
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Solvent System Temperature (°C) Solubility Citation

Water 25 100 mg/mL [1]

Water Not Specified Freely soluble [2][3][4]

Water 22 470,000 mg/L

Phosphate Buffered

Saline (PBS), pH 7.2
Not Specified

Approximately 10

mg/mL
[5]

Dimethyl Sulfoxide

(DMSO)
25 100 mg/mL [6]

Methanol 22 32,000 mg/L

Methanol Not Specified Sparingly soluble [2][4]

Ethanol Not Specified Very slightly soluble [2][4]

Acetone 22 200 mg/L

Qualitative Solubility Data
Solvent Solubility Description Citation

Dimethylformamide (DMF) Sparingly soluble [5]

Acetonitrile Practically insoluble [3]

Experimental Protocols for Solubility Determination
The determination of equilibrium solubility is a fundamental aspect of pre-formulation studies.

The "gold standard" method for this is the saturation shake-flask method. A detailed protocol

based on established methodologies is provided below.

Equilibrium Solubility Determination via Saturation
Shake-Flask Method
This protocol outlines the steps to determine the equilibrium solubility of ceftriaxone sodium
salt in a given solvent.
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1. Materials and Equipment:

Ceftriaxone Sodium Salt (analytical grade)

Solvent of interest (e.g., ultrapure water, ethanol, DMSO)

Volumetric flasks

Scintillation vials or other suitable sealed containers

Orbital shaker with temperature control

Centrifuge

Syringe filters (e.g., 0.22 µm PVDF)

Analytical balance

High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18)

and UV detector, or a UV-Vis spectrophotometer.

pH meter (for aqueous solutions)

2. Procedure:

Preparation of Saturated Solutions:

Add an excess amount of ceftriaxone sodium salt to a series of vials containing a known

volume of the solvent. The excess solid is crucial to ensure that equilibrium is reached with

an undissolved solid phase present.

Seal the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a temperature-controlled orbital shaker set to a specific temperature

(e.g., 25 °C or 37 °C).
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Agitate the samples for a predetermined period (typically 24-72 hours) to allow the system

to reach equilibrium. The time required for equilibration should be determined

experimentally by taking measurements at different time points until the concentration of

the dissolved solute remains constant.

Phase Separation:

After equilibration, remove the vials from the shaker and allow the undissolved solid to

sediment.

To ensure complete separation of the solid and liquid phases, centrifuge the samples at a

high speed (e.g., 10,000 rpm for 15 minutes).

Sampling and Dilution:

Carefully withdraw an aliquot of the clear supernatant using a syringe.

Immediately filter the aliquot through a syringe filter into a clean, pre-weighed vial to

remove any remaining solid particles.

Accurately weigh the filtered solution.

If necessary, dilute the saturated solution with the appropriate solvent to a concentration

within the linear range of the analytical method.

Quantification:

Analyze the concentration of ceftriaxone in the diluted or undiluted sample using a

validated HPLC or UV-Vis spectrophotometric method.

Prepare a calibration curve using standard solutions of ceftriaxone sodium salt of known

concentrations.

Data Analysis:

Calculate the solubility of ceftriaxone sodium salt in the solvent, typically expressed in

mg/mL or mol/L.
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For aqueous solutions, measure the pH of the saturated solution.

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for determining the solubility of

ceftriaxone sodium salt.
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Workflow for Ceftriaxone Sodium Salt Solubility Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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